Xylitol
Xylitol
Xylitol is a pentitol (five-carbon sugar alcohol) having meso-configuration, being derived from xylose by reduction of the carbonyl group. It has a role as a sweetening agent, an allergen, a hapten, a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite.
D-Xylitol, also known as meso-xylitol or xylisorb, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. D-Xylitol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). D-Xylitol has been found in human prostate tissue, and has also been detected in most biofluids, including urine, blood, saliva, and feces. Within the cell, D-xylitol is primarily located in the cytoplasm. D-Xylitol has been linked to the inborn metabolic disorders including ribose-5-phosphate isomerase deficiency.
Xylitol is a naturally occurring five-carbon sugar alcohol found in most plant material, including many fruits and vegetables. Xylitol-rich plant materials include birch and beechwood. It is widely used as a sugar substitute and in "sugar-free" food products. The effects of xylitol on dental caries have been widely studied, and xylitol is added to some chewing gums and other oral care products to prevent tooth decay and dry mouth. Xylitol is a non-fermentable sugar alcohol by most plaque bacteria, indicating that it cannot be fermented into cariogenic acid end-products. It works by inhibiting the growth of the microorganisms present in plaque and saliva after it accummulates intracellularly into the microorganism. The recommended dose of xylitol for dental caries prevention is 6–10 g/day, and most adults can tolerate 40 g/day without adverse events.
D-Xylitol, also known as meso-xylitol or xylisorb, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. D-Xylitol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). D-Xylitol has been found in human prostate tissue, and has also been detected in most biofluids, including urine, blood, saliva, and feces. Within the cell, D-xylitol is primarily located in the cytoplasm. D-Xylitol has been linked to the inborn metabolic disorders including ribose-5-phosphate isomerase deficiency.
Xylitol is a naturally occurring five-carbon sugar alcohol found in most plant material, including many fruits and vegetables. Xylitol-rich plant materials include birch and beechwood. It is widely used as a sugar substitute and in "sugar-free" food products. The effects of xylitol on dental caries have been widely studied, and xylitol is added to some chewing gums and other oral care products to prevent tooth decay and dry mouth. Xylitol is a non-fermentable sugar alcohol by most plaque bacteria, indicating that it cannot be fermented into cariogenic acid end-products. It works by inhibiting the growth of the microorganisms present in plaque and saliva after it accummulates intracellularly into the microorganism. The recommended dose of xylitol for dental caries prevention is 6–10 g/day, and most adults can tolerate 40 g/day without adverse events.
Brand Name:
Vulcanchem
CAS No.:
87849-01-2
VCID:
VC21091992
InChI:
InChI=1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2/t3-,4+,5?
SMILES:
C(C(C(C(CO)O)O)O)O
Molecular Formula:
C5H12O5
Molecular Weight:
152.15 g/mol
Xylitol
CAS No.: 87849-01-2
Cat. No.: VC21091992
Molecular Formula: C5H12O5
Molecular Weight: 152.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Xylitol is a pentitol (five-carbon sugar alcohol) having meso-configuration, being derived from xylose by reduction of the carbonyl group. It has a role as a sweetening agent, an allergen, a hapten, a human metabolite, an algal metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite. D-Xylitol, also known as meso-xylitol or xylisorb, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. D-Xylitol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). D-Xylitol has been found in human prostate tissue, and has also been detected in most biofluids, including urine, blood, saliva, and feces. Within the cell, D-xylitol is primarily located in the cytoplasm. D-Xylitol has been linked to the inborn metabolic disorders including ribose-5-phosphate isomerase deficiency. Xylitol is a naturally occurring five-carbon sugar alcohol found in most plant material, including many fruits and vegetables. Xylitol-rich plant materials include birch and beechwood. It is widely used as a sugar substitute and in "sugar-free" food products. The effects of xylitol on dental caries have been widely studied, and xylitol is added to some chewing gums and other oral care products to prevent tooth decay and dry mouth. Xylitol is a non-fermentable sugar alcohol by most plaque bacteria, indicating that it cannot be fermented into cariogenic acid end-products. It works by inhibiting the growth of the microorganisms present in plaque and saliva after it accummulates intracellularly into the microorganism. The recommended dose of xylitol for dental caries prevention is 6–10 g/day, and most adults can tolerate 40 g/day without adverse events. |
|---|---|
| CAS No. | 87849-01-2 |
| Molecular Formula | C5H12O5 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | (2S,4R)-pentane-1,2,3,4,5-pentol |
| Standard InChI | InChI=1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2/t3-,4+,5? |
| Standard InChI Key | HEBKCHPVOIAQTA-NGQZWQHPSA-N |
| Isomeric SMILES | C([C@H](C([C@H](CO)O)O)O)O |
| SMILES | C(C(C(C(CO)O)O)O)O |
| Canonical SMILES | C(C(C(C(CO)O)O)O)O |
| Boiling Point | 215-217 216 °C |
| Colorform | Monoclinic crystals from alcohol |
| Melting Point | 92-96 98.75 °C 92 to 96 °C 93.5 °C 93.5°C |
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